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Compound of Interest

Compound Name: UCL-TRO-1938

Cat. No.: B15541133

Essential Safety and Handling Guide for UCL-
TRO-1938

For Researchers, Scientists, and Drug Development Professionals

This document provides crucial safety and logistical information for the handling and disposal
of UCL-TRO-1938, a potent allosteric activator of PI3Ka. The following procedural guidance is
designed to ensure the safety of laboratory personnel and the integrity of experimental
outcomes.

Hazard Assessment and Prudent Handling

Conflicting hazard information exists for UCL-TRO-1938. A Safety Data Sheet (SDS) from one
supplier indicates the substance is not classified as hazardous under the Globally Harmonized
System (GHS). However, another supplier reports the following hazard statements:

e H302: Harmful if swallowed
e H315: Causes skin irritation
e H319: Causes serious eye irritation

Given this discrepancy, a conservative approach is mandatory. It is imperative to handle UCL-
TRO-1938 as a potentially hazardous substance. Always consult your institution's
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Environmental Health and Safety (EHS) department for a comprehensive risk assessment
before beginning work.

Personal Protective Equipment (PPE)

A risk-based approach should be taken when selecting PPE. The following are minimum
requirements for handling UCL-TRO-1938 in solid and solution forms.

. Required Personal ]
Operation . ] Rationale
Protective Equipment

- Nitrile gloves (double-gloving _ _ _
) ) To prevent inhalation of fine
Handling Solid Compound recommended)- Safety i i
o ) ) particles and to protect skin
(Weighing, Aliquoting) goggles- Lab coat- Face mask

) and eyes from contact.
(N95 or higher)

] ] - Nitrile gloves- Safety To protect against accidental
Handling Solutions ]
goggles- Lab coat splashes and skin contact.

Always wear appropriate PPE when handling this product.[1] All eye protection must meet
ANSI standard Z87.1.[2] Lab coats should be worn to protect against minor chemical splashes
and contamination.[3]

Operational Plan: From Receipt to Disposal

Follow these step-by-step procedures for the safe handling of UCL-TRO-1938.

Receiving and Storage

 Inspect: Upon receipt, visually inspect the container for any damage or leaks.

o Label: Ensure the container is clearly labeled with the compound name, CAS number, and
any known hazard warnings.

» Store: Store the compound according to the supplier's recommendations.
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Storage Conditions

Powder Store at -20°C for up to 3 years.[1]

Aliquot and store at -80°C for up to one year, or
Stock Solutions in Solvent -20°C for up to one month to avoid repeated

freeze-thaw cycles.[1]

Experimental Protocols: Solution Preparation

All handling of the solid compound and preparation of stock solutions should be performed in a
certified chemical fume hood or other ventilated enclosure to minimize inhalation risk.[4]

Protocol for Preparing a 10 mM Stock Solution in DMSO:

» Pre-weigh: If necessary, weigh the desired amount of UCL-TRO-1938 powder in the fume
hood.

» Dissolve: Add the appropriate volume of fresh, anhydrous DMSO directly to the vial. For
compounds in quantities of 10 mg or less, it is recommended to add the solvent directly to
the product vial.[1]

o Ensure Complete Dissolution: Vortex or sonicate the solution to ensure the compound is fully
dissolved. Gentle warming in a hot water bath can also aid dissolution.

» Aliquot: Dispense the stock solution into smaller, single-use aliquots in tightly sealed vials.

» Store: Store the aliquots at -80°C or -20°C as per the storage guidelines.

Spill and Exposure Procedures
« Spill:

o Solid: Gently cover the spill with absorbent material. Avoid raising dust. Collect the
material into a sealed container for hazardous waste disposal.

o Solution: Absorb the spill with an inert material (e.g., vermiculite, sand) and place it in a

sealed container for disposal.
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Skin Contact: Immediately wash the affected area with soap and plenty of water.

Eye Contact: Rinse opened eyes for several minutes under running water.

Inhalation: Move to fresh air. If symptoms persist, consult a physician.

Ingestion: If symptoms persist after swallowing, seek medical attention.

Disposal Plan

Due to the conflicting hazard information, all waste containing UCL-TRO-1938 (solid, solutions,
contaminated labware, and PPE) should be treated as hazardous chemical waste.

o Segregate Waste: Collect all waste in designated, sealed, and clearly labeled containers.

o Contaminated Labware: Collect items such as pipette tips and vials in a puncture-resistant
container labeled as "Hazardous Waste" with the compound's name.[4]

o Contaminated PPE: Place used gloves and other disposable PPE in a sealed bag or
container labeled as hazardous waste.[4]

o Consult EHS: Dispose of all waste through your institution's certified hazardous waste
program. Do not dispose of this compound down the drain or in regular trash.

Quantitative Data Summary
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Property Value Source
Molecular Formula C27H32N6O Multiple Sources
Molecular Weight 456.6 g/mol Multiple Sources
CAS Number 2919575-27-0 Multiple Sources
Appearance Solid Multiple Sources
Purity >98% Multiple Sources
Solubility in DMSO >23.15 mg/mL ApexBio

Solubility in Water Insoluble Selleck Chemicals
Solubility in Ethanol Insoluble Selleck Chemicals

Experimental Workflow Visualization

The following diagram illustrates the standard workflow for preparing stock and working
solutions of UCL-TRO-1938.
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Caption: Workflow for the preparation and storage of UCL-TRO-1938 solutions.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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